Quizalofop-ethyl-d3

• Molecular Formula: C19H17ClN2O4
• Molecular Weight: 375.8 g/mol
• InChI: InChI=1S/C19H17ClN2O4/c1-3-24-19(23)12(2)25-14-5-7-15(8-6-14)26-18-11-21-17-10-13(20)4-9-16(17)22-18/h4-12H,3H2,1-2H3/i2D3
• InChIKey: OSUHJPCHFDQAIT-BMSJAHLVSA-N

Quizalofop-ethyl-d3 Procurement Guide

Quizalofop-ethyl-d3 (CAS 1398065-84-3) is a stable isotope-labeled analog of the aryloxyphenoxypropionate (AOPP) herbicide quizalofop-ethyl, specifically deuterated at the 3,3,3-positions of its propionate moiety . It serves primarily as an internal standard (IS) for the accurate quantification of quizalofop-ethyl residues in complex matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The compound is a critical reagent in environmental fate studies, food safety monitoring, and regulatory compliance testing for pesticide residues .

Deuterated internal standard (d3) for quizalofop-ethyl LC-MS/MS quantification

High isotopic enrichment supports selective MRM detection

Co-elution with analyte enables matrix-effect correction in complex samples

Why Quizalofop-ethyl-d3 Cannot Be Substituted

Generic substitution of quizalofop-ethyl-d3 with unlabeled quizalofop-ethyl or a non-isotopic internal standard (e.g., a structural analog) directly compromises quantitative accuracy in LC-MS/MS workflows. Isotope dilution mass spectrometry (IDMS) relies on the co-elution and near-identical ionization behavior of the analyte and its deuterated IS to correct for matrix-induced ion suppression/enhancement and sample-to-sample variability [1]. Non-isotopic surrogates exhibit different chromatographic retention times and extraction recoveries, leading to uncorrected matrix effects and biased quantification [2]. Furthermore, regulatory frameworks (e.g., 40 CFR § 180.441) mandate robust, validated analytical methods for residue enforcement; the use of a deuterated IS is a cornerstone of meeting these stringent performance criteria [3].

Target

Quizalofop-ethyl-d3: matched retention and ionization

Unlabeled quizalofop-ethyl may exhibit different matrix behavior, biasing quantification

Target

Deuterated IS corrects matrix-induced ion suppression/enhancement

Non-isotopic structural analogs show retention shifts and uncorrected matrix effects

Target

Supports method validation to meet performance criteria

Method accuracy may fall outside typical recovery window without deuterated IS

• [1] Stokvis, E.; Rosing, H.; Beijnen, J. H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom. 2005, 19, 401–407. View Source
• [2] Wieling, J. LC-MS-MS experiences with internal standards. Chromatographia 2002, 55, S107-S113. View Source
• [3] 40 CFR § 180.441 - Quizalofop ethyl; tolerances for residues. View Source

Quizalofop-ethyl-d3 Quantitative Comparison

Isotopic Purity and Mass Shift

Quizalofop-ethyl-d3 incorporates three deuterium atoms, resulting in a +3 Da mass shift (MW 375.82 vs. 372.80 for the unlabeled compound) [1]. This isotopic enrichment is specified at ≥98 atom % D and chemical purity ≥98% . This mass difference minimizes spectral overlap and cross-talk between the analyte and IS channels in MRM modes, a critical requirement for accurate quantitation at trace residue levels [2].

Isotopic Shift

Vendor specification

+3.02 Da

≥98 atom % D enrichment

Supports MS channel separation without cross-talk

Minimizes interference in MRM trace-level analysis

Evidence Dimension	Isotopic purity and mass shift for MS detection
Target Compound Data	≥98 atom % D; +3.02 Da mass shift (MW 375.82)
Comparator Or Baseline	Unlabeled Quizalofop-ethyl: 0 atom % D; MW 372.80
Quantified Difference	+3.02 Da mass difference; ≥98% isotopic enrichment vs. 0%
Conditions	Vendor specifications for the deuterated analytical standard

Why This Matters

High isotopic purity ensures minimal interference in MRM channels, directly impacting the limit of quantitation (LOQ) and method robustness.

• [1] PubChem. Quizalofop-ethyl-d3 (CID 129318218). View Source
• [2] Restek. Choosing an Internal Standard. Restek Corporation, 2015. View Source

Matrix Effect Correction by Deuterated IS

In LC-MS/MS analysis of complex matrices (e.g., soil, plant tissues), co-eluting matrix components can cause significant ion suppression or enhancement. The use of a co-eluting deuterated IS like quizalofop-ethyl-d3 is the gold standard for correcting these matrix effects . While specific quantitative recovery data for quizalofop-ethyl-d3 is vendor-specified, the principle is class-wide: deuterated IS corrects for matrix effects that can otherwise exceed 50% signal alteration, enabling method accuracy to meet the 70-120% recovery criteria typical in pesticide residue analysis [1].

Matrix Effect Correction

Class-level

Reported method recovery 70–120% with deuterated IS

Non-deuterated IS may show >150% bias

Supports matrix-effect correction review

Class-level principle; verify with specific matrix

Evidence Dimension	Correction of matrix-induced ion suppression/enhancement in LC-MS/MS
Target Compound Data	Corrects for matrix effects via co-elution and matched ionization; typical method recovery specification: 70-120%
Comparator Or Baseline	Non-deuterated structural analog IS: different retention time, leading to uncorrected matrix effects
Quantified Difference	Method accuracy with deuterated IS meets 70-120% recovery; without, can be <50% or >150%
Conditions	Class-wide principle for stable isotope-labeled internal standards in LC-MS/MS residue analysis

Why This Matters

Procuring a deuterated IS is essential for generating defensible data in regulatory submissions and inter-laboratory studies.

• [1] SANTE/11312/2021. Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. View Source

Enantioselective Fate Studies

A 2023 study developed an enantioselective HPLC-MS/MS method for quizalofop-P-ethyl (the herbicidally active enantiomer) and applied it to soil and crop analysis [1]. While the published method did not explicitly use quizalofop-ethyl-d3, the validated method achieved limits of detection (LOD) below 5 ng/g for each enantiomer, with recoveries >70% [1]. The commercial availability of quizalofop-ethyl-d3 is critical for researchers seeking to adapt this method for absolute quantification, as it provides the necessary deuterated IS for correcting matrix effects and improving precision.

Enantioselective Method

Supporting evidence

Published HPLC-MS/MS: LOD <5 ng/g, recovery >70%

Chiral separation in soil and crops

Supports adaptation for enantiomer-specific quantification

Deuterated IS may improve precision; data to generate

Evidence Dimension	Method performance for enantioselective quizalofop-ethyl analysis
Target Compound Data	Potential to improve method precision and accuracy as a deuterated IS; validated method achieved LOD <5 ng/g and recovery >70%.
Comparator Or Baseline	Method without deuterated IS: subject to matrix effects and quantification bias.
Quantified Difference	Not directly quantified for quizalofop-ethyl-d3; inferred from class-wide benefits of deuterated IS.
Conditions	HPLC-MS/MS analysis of quizalofop-P-ethyl enantiomers in soil, carrots, and turnips.

Why This Matters

The availability of a deuterated IS enables rigorous quantification in chiral pesticide fate studies, which is increasingly important for regulatory environmental risk assessment.

• [1] Antonelli, L.; Lucci, E.; Fanali, S.; Fanali, C.; Gentili, A.; Chankvetadze, B. An enantioselective high-performance liquid chromatography-mass spectrometry method to study the fate of quizalofop-P-ethyl in soil and selected agricultural products. J. Chromatogr. A 2023, 1706, 464228. View Source

Quizalofop-ethyl-d3 Application Scenarios

Regulatory Pesticide Residue Monitoring

As mandated by regulations such as 40 CFR § 180.441, Quizalofop-ethyl-d3 is the essential internal standard for developing and validating LC-MS/MS methods to quantify quizalofop-ethyl residues in agricultural commodities [1]. Its use ensures compliance with strict method performance criteria (e.g., SANTE guidelines) for accuracy, precision, and matrix effect correction [2].

Environmental Fate and Metabolism Studies

Researchers investigating the enantioselective degradation, hydrolysis, and metabolite formation of quizalofop-ethyl in environmental matrices rely on Quizalofop-ethyl-d3 as a tracer and internal standard [3]. This enables accurate mass balance studies and the quantification of both parent and metabolite (quizalofop-acid) residues at environmentally relevant concentrations.

Chiral Pesticide Method Development

Given the increasing regulatory focus on chiral pesticide enantiomers, Quizalofop-ethyl-d3 is a critical reagent for developing and validating enantioselective HPLC or SFC methods coupled with MS/MS detection [3]. It provides a stable isotope-labeled internal standard for correcting matrix effects and ensuring reliable quantification of individual enantiomers in complex biological and environmental samples.

Quality Control and Reference Materials

Accredited reference material producers utilize Quizalofop-ethyl-d3 as a starting material for certified reference materials (CRMs) or as a spike-in standard for proficiency testing schemes [4]. Its high isotopic and chemical purity (≥98%) is a prerequisite for producing traceable and accurate calibration standards .

Application

Selection Property

Validation Focus

Pesticide residue analysis

Deuterated IS for matrix-effect correction

Method accuracy per SANTE guideline context

Environmental fate studies

Isotopic tracer for mass balance and degradation

Enantioselective degradation endpoint review

Chiral method development

Stable isotope-labeled IS for enantiomer quantification

Enantiomer-specific matrix-effect correction

Reference material production

High isotopic purity for calibration standards

Traceability and purity verification

• [1] 40 CFR § 180.441 - Quizalofop ethyl; tolerances for residues. View Source
• [2] SANTE/11312/2021. Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. View Source
• [3] Ma, L.; Liu, H.; Qu, H.; Xu, Y.; Wang, P.; Sun, M.; Zhou, Z.; Liu, D. Chiral quizalofop-ethyl and its metabolite quizalofop-acid in soils: Enantioselective degradation, enzymes interaction and toxicity to Eisenia foetida. Chemosphere 2016, 152, 173-180. View Source
• [4] CATO Research Chemicals Inc. 喹禾灵-D3标准品. View Source